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Compound of Interest

Compound Name: Frunexian

Cat. No.: B10829284

For Research Use Only

Introduction

Frunexian (also known as EP-7041) is a potent and selective small molecule inhibitor of Factor
Xla (FXla), a key serine protease in the intrinsic pathway of the blood coagulation cascade.[1]
By targeting FXla, Frunexian effectively disrupts the amplification of thrombin generation,
making it a valuable tool for research in thrombosis, hemostasis, and the development of novel
anticoagulants.[1] Proper preparation of a stable, concentrated stock solution is the first critical
step for accurate and reproducible experimental results in cell-based assays, biochemical
assays, and in vivo studies.

These application notes provide a detailed protocol for the preparation, storage, and handling
of Frunexian stock solutions for research applications.

Chemical Properties

Frunexian is supplied as a solid, typically a crystalline powder. It is essential to be aware of its
chemical properties to ensure proper handling and storage.
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Property Value
Synonyms EP-7041

CAS Number 1803270-60-1
Molecular Formula C19H26N404
Molecular Weight 374.44 g/mol

Data Presentation: Solubility and Storage

Quantitative data regarding the solubility and recommended storage of Frunexian are
summarized in the table below for easy reference. It is highly recommended to use freshly
opened, anhydrous DMSO for the preparation of the stock solution, as hygroscopic DMSO can
significantly impact solubility.[1]

Parameter Value Source
Solubility in DMSO 100 mg/mL (267.07 mM) MedChemExpress[1]
-20°C for 3 years, 4°C for 2 General guidance for small
Powder Storage
years molecules
Stock Solution Storage (-80°C)  Up to 6 months MedChemExpress[1]
Stock Solution Storage (-20°C)  Up to 1 month MedChemExpress|[1]

Note: It is strongly advised to avoid repeated freeze-thaw cycles of the stock solution to
maintain its integrity and efficacy. Aliquoting the stock solution into single-use volumes is best
practice.

Experimental Protocol: Preparation of a 100 mM
Frunexian Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Frunexian in Dimethyl
Sulfoxide (DMSO).

Materials:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b10829284?utm_src=pdf-body
https://www.medchemexpress.com/frunexian.html
https://www.medchemexpress.com/frunexian.html
https://www.medchemexpress.com/frunexian.html
https://www.medchemexpress.com/frunexian.html
https://www.benchchem.com/product/b10829284?utm_src=pdf-body
https://www.benchchem.com/product/b10829284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Frunexian powder

Anhydrous Dimethyl Sulfoxide (DMSOQO), molecular biology grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening the Frunexian vial, allow it to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
powder.

Weighing Frunexian: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of Frunexian powder. For example, to prepare 1 mL of a
100 mM stock solution, you would need 37.44 mg of Frunexian. Calculation: Molecular
Weight (374.44 g/mol ) x Molarity (0.1 mol/L) x Volume (0.001 L) = 0.03744 g or 37.44 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
Frunexian powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid
dissolution if precipitation is observed.[1] Visually inspect the solution to ensure there are no
visible particulates.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use sterile
cryovials. The volume of the aliquots should be based on the typical working concentrations
for your experiments to minimize waste and avoid freeze-thaw cycles.
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e Labeling and Storage: Clearly label each aliquot with the compound name (Frunexian),
concentration (100 mM), solvent (DMSO), and the date of preparation. Store the aliquots at
-80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1
month).[1]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for preparing the Frunexian stock
solution and its mechanism of action within the coagulation cascade.
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Caption: Workflow for Frunexian stock solution preparation.
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Caption: Frunexian inhibits Factor Xla in the coagulation cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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